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Compound of Interest

Compound Name: Isopromethazine

Cat. No.: B104278 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for the handling

and disposal of Isopromethazine in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational conduct and mitigate

potential hazards.

Hazard Identification and Classification
Isopromethazine hydrochloride is a substance that requires careful handling due to its

potential health risks. The following table summarizes its hazard classifications according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Respiratory or Skin

Sensitisation
1

H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Long-term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the recommended PPE for handling Isopromethazine.
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Body Part PPE Recommendation Specifications

Respiratory Protection
Air-purifying respirator with a

dust filter

NIOSH-approved.[2] Required

when handling powder outside

of a ventilated enclosure or in

case of a spill.[1]

Hand Protection Chemical-resistant gloves

Wear two pairs of powder-free

gloves.[3][4] Change gloves

regularly and immediately if

contaminated, torn, or

punctured.[3]

Eye and Face Protection
Safety glasses with side

shields or goggles

A face shield may be required

in situations with a higher risk

of splashing.[4][5]

Body Protection
Protective disposable gown or

lab coat

Should be low-permeability

with a solid front, long sleeves,

and tight-fitting cuffs.[3]

Operational Plan: From Receipt to Disposal
Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store Isopromethazine in a cool, dry, and well-ventilated area.[1] The

recommended storage temperature is between 2-8°C.[6] Keep the container tightly sealed

and store away from foodstuffs.[1]

Preparation: All handling of Isopromethazine powder should be conducted in a designated

area, such as a chemical fume hood or a ventilated enclosure, to minimize inhalation

exposure.[1]

Weighing and Transferring: Use dedicated equipment for weighing and transferring. Wetting

the powder with a suitable solvent can reduce dust generation.

General Hygiene: Do not eat, drink, or smoke in the handling area.[5] Wash hands

thoroughly after handling the substance.[5]
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Isopromethazine must be disposed of as hazardous waste. It should not be disposed of with

household garbage or allowed to enter the sewage system.[1]

Waste Collection: Collect all Isopromethazine waste, including contaminated consumables

(e.g., gloves, wipes), in a clearly labeled, sealed container.

Container Disposal: If not empty, the original container should be disposed of as hazardous

waste. For empty containers, rinse them three times with a suitable solvent. The rinsate

should be collected as hazardous waste.

Disposal Method: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's environmental health and safety department for specific

guidance.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route Immediate Action

Inhalation
Move the affected person to fresh air. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area thoroughly with soap

and water. If skin irritation persists, consult a

doctor.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[1][7] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1]

Evacuation and Notification: Evacuate the immediate area and alert others.
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Ventilation: Ensure the area is well-ventilated.

Containment: For a small spill, carefully cover the spill with an absorbent material.

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

attempting to clean the spill.[1]

Clean-up: Collect the spilled material and absorbent into a sealed container for hazardous

waste disposal.

Decontamination: Clean the spill area with a suitable decontaminating agent.

Isopromethazine Handling Workflow
Caption: Workflow for the safe handling of Isopromethazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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